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Compound of Interest

Compound Name: Carbonate (calcium)

Cat. No.: B12424596 Get Quote

This document provides procedural guidance for the safe handling and disposal of calcium

carbonate, tailored for research, scientific, and drug development professionals.

Calcium carbonate is generally considered a substance with low toxicity. However, it can cause

irritation to the eyes, skin, and respiratory system, primarily as a nuisance dust.[1][2]

Adherence to proper safety protocols is essential to minimize exposure and ensure a safe

laboratory environment.

Personal Protective Equipment (PPE)
When handling calcium carbonate, especially in powdered form where dust generation is likely,

the following personal protective equipment is recommended:

Eye and Face Protection: To prevent eye irritation from dust, wear direct vent goggles, safety

glasses, or a face shield.[3]

Skin Protection:

Gloves: Nitrile gloves are recommended to avoid skin contact.[3] Impermeable gloves are

also a suitable option.[1]

Protective Clothing: Wear protective work clothing. For operations with significant dust

potential, clothing made of materials like Tyvek is recommended.[1][3]
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Respiratory Protection: The need for respiratory protection depends on the concentration of

airborne dust.

For nuisance levels of dust, a NIOSH-approved N95 dust mask may be used.[4]

If airborne concentrations exceed exposure limits, a NIOSH-approved air-purifying

respirator with a particulate filter (N95 or better) should be used.[3]

All respirator use must be in accordance with a comprehensive respiratory protection

program that meets OSHA standards (29 CFR 1910.134), including training, fit-testing,

and medical evaluations.[3][5]

Occupational Exposure Limits
Various organizations have established occupational exposure limits for calcium carbonate dust

to protect workers. These limits, which should not be exceeded, are summarized in the table

below.

Organization
Exposure
Limit Type

Value (Total
Particulate/Du
st)

Value
(Respirable
Fraction)

Averaging
Time

OSHA
PEL (Permissible

Exposure Limit)
15 mg/m³ 5 mg/m³ 8-hour workshift

NIOSH

REL

(Recommended

Exposure Limit)

10 mg/m³ 5 mg/m³ 10-hour workshift

ACGIH
TLV (Threshold

Limit Value)
10 mg/m³ Not Specified 8-hour workshift

Citations:[2][3][5][6]
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This plan outlines the procedural steps for safely managing calcium carbonate in a laboratory

setting.

Engineering Controls & Preparation
Ventilation: Handle calcium carbonate in a well-ventilated area.[1][7] Use a local exhaust

ventilation system or a chemical fume hood, especially for procedures that generate

significant dust.[1]

Work Area: Ensure that eyewash stations and safety showers are readily accessible in the

immediate work area.[5][7]

Avoid Dust: Design procedures to minimize dust generation. Avoid actions like dry sweeping

of spilled powder.[1][8]

Donning Personal Protective Equipment (PPE)
Before handling, put on all required PPE as specified above. This includes appropriate

gloves, eye protection, and lab coat or protective clothing.[3] If a risk assessment indicates

the need, wear a respirator.

Handling Procedures
Transfer: When transferring the powder, do so carefully to avoid creating dust clouds.

Compatibility: Calcium carbonate is incompatible with strong acids, fluorine, aluminum, and

ammonium salts.[1][2][3] Keep it separated from these substances to prevent hazardous

reactions.[3]

Hygiene: After handling, wash hands thoroughly with soap and water before eating, drinking,

smoking, or leaving the laboratory.[1] Do not blow dust off clothing with compressed air.[1]

Storage
Container: Store calcium carbonate in a tightly closed, properly labeled container.[1][3]

Location: Keep the container in a cool, dry, and well-ventilated area.[1][3][7] Protect from

moisture.[1]
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Segregation: Store away from incompatible materials.[3][9]

1. Preparation

2. Handling Procedure

3. Post-Handling

Ensure Proper Ventilation

Don PPE
(Gloves, Goggles, Coat)

Gather Required PPE Check Work Area Safety
(Eyewash, Shower)

Handle Calcium Carbonate
(Minimize Dust)

Proceed to Handle

Wash Hands After Handling

After Use

Store in Tightly Sealed
Container in a Cool, Dry Place

For Unused Material

Dispose of Waste
(Follow Disposal Plan)

For Waste Material
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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